1-[(4-fluorobenzyl)sulfonyl]-N-(3-methoxypropyl)piperidine-4-carboxamide

• Molecular Formula: C17H25FN2O4S
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 1-[(4-fluorophenyl)methylsulfonyl]-N-(3-methoxypropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H25FN2O4S/c1-24-12-2-9-19-17(21)15-7-10-20(11-8-15)25(22,23)13-14-3-5-16(18)6-4-14/h3-6,15H,2,7-13H2,1H3,(H,19,21)
• InChI Key: QGQHIXQYGBQMBD-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1CCN(CC1)S(=O)(=O)CC2=CC=C(C=C2)F

Description

1-[(4-fluorobenzyl)sulfonyl]-N-(3-methoxypropyl)piperidine-4-carboxamide is a synthetic organic compound that features a piperidine ring substituted with a 4-fluorobenzylsulfonyl group and a 3-methoxypropyl group

Preparation Methods

The synthesis of 1-[(4-fluorobenzyl)sulfonyl]-N-(3-methoxypropyl)piperidine-4-carboxamide typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the piperidine ring: This can be achieved through cyclization reactions involving appropriate starting materials.

Introduction of the 4-fluorobenzylsulfonyl group: This step often involves sulfonylation reactions using reagents such as sulfonyl chlorides.

Attachment of the 3-methoxypropyl group: This can be done through alkylation reactions using suitable alkylating agents.

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of scalable reaction conditions.

Chemical Reactions Analysis

1-[(4-fluorobenzyl)sulfonyl]-N-(3-methoxypropyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzylic position, using reagents such as sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-[(4-fluorobenzyl)sulfonyl]-N-(3-methoxypropyl)piperidine-4-carboxamide has several scientific research applications:

Medicinal Chemistry: The compound can be used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting neurological disorders.

Materials Science: It can be used in the development of novel materials with specific properties, such as enhanced stability or reactivity.

Biological Studies: The compound can be used in studies investigating the interactions between small molecules and biological targets, such as enzymes or receptors.

Mechanism of Action

The mechanism of action of 1-[(4-fluorobenzyl)sulfonyl]-N-(3-methoxypropyl)piperidine-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

1-[(4-fluorobenzyl)sulfonyl]-N-(3-methoxypropyl)piperidine-4-carboxamide can be compared with other similar compounds, such as:

1-[(4-fluorobenzyl)sulfonyl]pyrrolidine: This compound has a similar structure but features a pyrrolidine ring instead of a piperidine ring.

N-ethyl-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide: This compound has an ethyl group instead of a 3-methoxypropyl group.

The uniqueness of this compound lies in its specific substitution pattern, which can influence its reactivity and interactions with biological targets.